![molecular formula C8H7N3O B2612566 1-imidazo[1,2-a]pyrimidin-3-yl-Ethanone CAS No. 453548-59-9](/img/structure/B2612566.png)
1-imidazo[1,2-a]pyrimidin-3-yl-Ethanone
Overview
Description
1-Imidazo[1,2-a]pyrimidin-3-yl-Ethanone is a chemical compound with the molecular weight of 161.16 . It is also known by its IUPAC name, 1-(imidazo[1,2-a]pyrimidin-3-yl)ethanone . The compound is typically in the form of a powder .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyrimidin-3-yl-Ethanone and similar compounds often involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A novel protocol for the synthesis of imidazo[1,2-a]pyridinone, a similar compound, has been developed through a visible light-photocatalysed functionalization of alkynes/nitrile insertion/cyclization tandem sequence in a microchannel reactor .Molecular Structure Analysis
The InChI code for 1-imidazo[1,2-a]pyrimidin-3-yl-Ethanone is 1S/C8H7N3O/c1-6(12)7-5-10-8-9-3-2-4-11(7)8/h2-5H,1H3 . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
1-Imidazo[1,2-a]pyrimidin-3-yl-Ethanone is a solid at room temperature . The compound is typically stored at room temperature .Scientific Research Applications
Antibacterial Applications
Substituted imidazo[1,2-a]pyridines, which include the compound , have been found to possess a broad spectrum of biological activity and can be used as antibacterial drugs .
Antifungal Applications
These compounds also exhibit antifungal properties, making them useful in the treatment of various fungal infections .
Antiviral Applications
The antiviral properties of these compounds make them potential candidates for the development of antiviral drugs .
Anti-inflammatory Applications
They can also be used as anti-inflammatory drugs, which could be beneficial in treating conditions characterized by inflammation .
Cancer Treatment
Several studies have proposed the use of imidazo-[1,2-a]pyridine derivatives, including this compound, for the treatment of cancer .
Cardiovascular Diseases Treatment
These compounds have also been suggested for the treatment of cardiovascular diseases , providing another avenue for their potential medical use .
Alzheimer’s Disease Treatment
In addition, they have been proposed for use in the treatment of Alzheimer’s disease , a neurodegenerative disorder .
Treatment of Insomnia and Brain Function Disorders
In medicine, imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, which include zolpidem 1 and alpidem 2, are most widely usedZolpidem 1 is used to treat short-term insomnia, as well as some disorders of brain function .
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
1-imidazo[1,2-a]pyrimidin-3-ylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c1-6(12)7-5-10-8-9-3-2-4-11(7)8/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBKNFNMOYDUGAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN=C2N1C=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-imidazo[1,2-a]pyrimidin-3-yl-Ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Benzylamino)methyl]cyclohexan-1-OL](/img/structure/B2612486.png)
![N-(3,4-dimethoxyphenethyl)-2-((2-methylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2612487.png)
![2-{2-methyl-5-[4-(methylsulfanyl)phenyl]-1H-pyrrol-1-yl}ethan-1-ol](/img/structure/B2612491.png)
![N-[(1-Morpholin-4-ylcyclobutyl)methyl]-2-phenylethanesulfonamide](/img/structure/B2612499.png)
![N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide](/img/structure/B2612502.png)
![N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylthio)benzamide](/img/structure/B2612503.png)
